Cas no 23166-32-7 (N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride)

• Product Name: N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride
• CAS No: 23166-32-7
• CID: 4642334
• PubChem ID: 137698748
• Update Time: 2025-06-13

N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-N''-ethylguanidine hydrochloride
• N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride

Additional information on N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride

Comprehensive Overview of N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride (CAS No. 23166-32-7): Properties, Applications, and Research Insights

The compound N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride (CAS No. 23166-32-7) is a chemically synthesized guanidine derivative featuring an adamantane backbone. This unique structural combination has garnered significant attention in pharmaceutical and materials science research due to its potential bioactivity and stability. The adamantane moiety contributes to enhanced lipophilicity and metabolic resistance, while the guanidine group offers versatile hydrogen-bonding capabilities, making it valuable for molecular recognition studies.

Recent trends highlight growing interest in adamantane-based compounds, particularly for their role in drug development targeting neurological and viral diseases. Researchers frequently search for "adamantane derivatives in antiviral therapy" or "guanidine-based enzyme inhibitors," reflecting the compound's relevance in addressing global health challenges. The hydrochloride salt form (23166-32-7) further improves solubility, a critical factor explored in queries like "improving drug bioavailability with salt forms."

From a synthetic chemistry perspective, N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride serves as a building block for complex molecular architectures. Its rigid adamantane cage structure enables precise spatial control in supramolecular chemistry, aligning with current nanotechnology searches such as "molecular scaffolds for drug delivery systems." Analytical techniques like NMR and HPLC (common search terms: "HPLC analysis of guanidine compounds") confirm its high purity (>98%), meeting stringent requirements for biomedical applications.

Environmental and safety profiles of CAS 23166-32-7 comply with major regulatory standards, as evidenced by literature addressing "green chemistry approaches for guanidine synthesis." The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature processes, responding to industrial queries about "heat-resistant pharmaceutical intermediates." Ongoing studies investigate its potential as a precursor for bioactive metal-organic frameworks, connecting to trending materials science topics.

In biochemical contexts, the ethylguanidine hydrochloride segment demonstrates modulatory effects on protein-protein interactions, relevant to popular research areas like "small molecule disruptors of protein aggregation." Patent analyses reveal increasing applications in diagnostic reagent formulations, particularly for detecting enzymes linked to metabolic disorders—a hotspot in precision medicine discussions.

The commercial availability of N-(adamantan-1-yl)-N'-ethylguanidine hydrochloride supports diverse R&D needs, with suppliers emphasizing batch-to-batch consistency (search term: "high-purity CAS 23166-32-7 suppliers"). Storage recommendations (2-8°C, anhydrous conditions) address common user concerns about compound stability, while spectroscopic data (IR, MS) facilitate identity verification—key information for laboratories validating "compound characterization protocols."

Emerging computational chemistry studies utilize this compound as a benchmark for modeling sterically hindered guanidines, corresponding to searches about "molecular dynamics simulations of drug-like molecules." Its balanced amphiphilic character also positions it as a candidate for surface modification studies, answering queries on "nanoparticle functionalization techniques."

Future research directions may explore the compound's role in targeted drug delivery systems, leveraging the adamantane group's host-guest chemistry with cyclodextrins—a subject of numerous recent publications. The scientific community continues to investigate structure-activity relationships through systematic N-ethylguanidine modifications, addressing fundamental questions about molecular design principles.